1-(2-amino-2-oxoethyl)-N-[1-(6-methyl-2-pyridinyl)ethyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(2-amino-2-oxoethyl)-N-[1-(6-methylpyridin-2-yl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H24N4O2/c1-11-4-3-5-14(18-11)12(2)19-16(22)13-6-8-20(9-7-13)10-15(17)21/h3-5,12-13H,6-10H2,1-2H3,(H2,17,21)(H,19,22)
• InChI Key: POBBYNZCUZSYBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(C)NC(=O)C2CCN(CC2)CC(=O)N
• Molecular Formula: C16H24N4O2
• Molecular Weight: 304.39 g/mol

Description

1-(2-amino-2-oxoethyl)-N-[1-(6-methyl-2-pyridinyl)ethyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C16H24N4O2 and its molecular weight is 304.39 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 304.18992602 g/mol and the complexity rating of the compound is 394. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Polymer Applications

A significant area of application for this compound involves the synthesis of polyamides containing nucleobases like uracil and adenine, indicating its utility in the development of biomaterials. For instance, Hattori and Kinoshita (1979) demonstrated the synthesis of polyamides incorporating uracil and adenine as side groups through reactions involving similar compounds, showcasing applications in creating polymers with specific functionalities (Hattori & Kinoshita, 1979). These polyamides, with molecular weights ranging from about 1000–5000, highlight the compound's role in producing water-soluble polymers, potentially useful in various biomedical applications.

Pharmaceutical Research

In pharmaceutical research, compounds structurally related to "1-(2-amino-2-oxoethyl)-N-[1-(6-methyl-2-pyridinyl)ethyl]-4-piperidinecarboxamide" have been studied for their potential as drug precursors. For example, research by Hay et al. (2006) into 1-Piperidinecarboxamide derivatives identified their selectivity and activity against calcitonin gene-related peptide (CGRP) receptors, suggesting implications in migraine treatment (Hay et al., 2006). This study emphasizes the compound's relevance in designing receptor-selective drugs.